Cas no 2171702-80-8 (3'-ethyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine)

• Product Name: 3'-ethyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine
• CAS No: 2171702-80-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6307736
• PubChem ID: 165841295
• Update Time: 2025-05-25

3'-ethyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine Chemical and Physical Properties

Names and Identifiers

• 3'-ethyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine
• EN300-1641297
• 2171702-80-8
• 3'-ethyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-morpholine]

• Inchi： 1S/C12H22N2O/c1-2-11-12(15-8-5-13-11)9-14-6-3-10(12)4-7-14/h10-11,13H,2-9H2,1H3
• InChI Key： LILBFWRBASRUEX-UHFFFAOYSA-N
• SMILES： O1CCNC(CC)C21CN1CCC2CC1

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.5Ų

Additional information on 3'-ethyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine

3'-ethyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine: A Comprehensive Overview

The compound with CAS No 2171702-80-8, commonly referred to as 3'-ethyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spirobicyclic compounds, which are known for their unique structural properties and versatile functionalities.

The molecular structure of 3'-ethyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine consists of a spirobicyclo[strong] framework fused with a morpholine ring system. The presence of the ethyl group at the 3' position introduces additional steric and electronic effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural features in drug design, particularly in optimizing bioavailability and target specificity.

One of the key areas of research involving this compound is its application in medicinal chemistry. Scientists have explored its potential as a scaffold for developing novel therapeutic agents, particularly in the treatment of central nervous system disorders. The spirobicyclic core provides a rigid structure that can enhance molecular stability and improve binding affinity to target receptors.

Another significant aspect of this compound is its synthesis methodology. Researchers have developed efficient routes to construct the spirobicyclic framework, often employing ring-closing metathesis or other advanced coupling reactions. These methods not only facilitate the synthesis of 3'-ethyl-4-azaspirobicyclo[strong]octane but also pave the way for the creation of structurally related analogs with diverse functional groups.

In terms of pharmacological properties, 3'-ethyl-morpholine derivatives have shown promising results in preclinical studies. For instance, certain analogs have demonstrated potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings underscore the potential of this compound class in developing innovative treatments for Alzheimer's disease and related conditions.

The study of CAS No 2171702-80-8 has also extended into materials science, where its unique physical properties are being investigated for applications in polymer chemistry and nanotechnology. The ability to modify the morpholine ring system with various substituents allows for tailored material properties, making it a valuable building block in advanced material design.

In conclusion, 3'-ethyl-4-azaspirobicyclo[strong]octane-morpholine represents a versatile and intriguing compound with broad implications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its structure-function relationships and practical applications, positioning it as a key player in future advancements in chemistry and medicine.